Cas no 50746-65-1 (Phosphonic acid, [(phenylsulfinyl)methyl]-, diethyl ester)

Phosphonic acid, [(phenylsulfinyl)methyl]-, diethyl ester structure
50746-65-1 structure
Product Name:Phosphonic acid, [(phenylsulfinyl)methyl]-, diethyl ester
CAS No:50746-65-1
MF:C11H17O4PS
MW:276.289043188095
CID:364121
PubChem ID:10858739
Update Time:2025-04-19

Phosphonic acid, [(phenylsulfinyl)methyl]-, diethyl ester Chemical and Physical Properties

Names and Identifiers

    • Phosphonic acid, [(phenylsulfinyl)methyl]-, diethyl ester
    • diethoxyphosphorylmethylsulfinylbenzene
    • Diethyl [(phenylsulfinyl)methyl]phosphonate
    • Diethyl [(benzenesulfinyl)methyl]phosphonate
    • Benzenesulfinylmethyl-phosphonic acid diethyl ester
    • KJWHUVXWMFEIOL-UHFFFAOYSA-N
    • diethoxyphosphoryl-methylsulfinyl-benzene
    • DTXSID20446188
    • SCHEMBL17050984
    • 50746-65-1
    • diethyl (phenylsulfinyl)methylphosphonate
    • Inchi: 1S/C11H17O4PS/c1-3-14-16(12,15-4-2)10-17(13)11-8-6-5-7-9-11/h5-9H,3-4,10H2,1-2H3
    • InChI Key: KJWHUVXWMFEIOL-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1)(CP(=O)(OCC)OCC)=O

Computed Properties

  • Exact Mass: 276.05861
  • Monoisotopic Mass: 276.05851719g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 7
  • Complexity: 279
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 71.8Ų

Experimental Properties

  • PSA: 52.6
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